Cas no 1254340-71-0 (3-Bromo-5-fluoro-2-methoxybenzoic acid)

• Product Name: 3-Bromo-5-fluoro-2-methoxybenzoic acid
• CAS No: 1254340-71-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD28142617
• CID: 4764402
• Update Time: 2026-02-26

3-Bromo-5-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-2-methoxybenzoic acid
• 3-Bromo-5-fluoro-2-methoxybenzoic acid

• MDL： MFCD28142617
• Inchi： 1S/C8H6BrFO3/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： INHOLDZRDCHUFE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on 3-Bromo-5-fluoro-2-methoxybenzoic acid

3-Bromo-5-fluoro-2-methoxybenzoic Acid (CAS 1254340-71-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic synthesis and pharmaceutical intermediates, 3-Bromo-5-fluoro-2-methoxybenzoic acid (CAS 1254340-71-0) has emerged as a valuable compound with diverse applications. This halogenated benzoic acid derivative combines the unique properties of bromine and fluorine substituents with a methoxy group, making it a sought-after building block for researchers in medicinal chemistry and material science.

The molecular structure of 3-Bromo-5-fluoro-2-methoxybenzoic acid features three strategically positioned functional groups: a bromine atom at the 3-position, a fluorine atom at the 5-position, and a methoxy group at the 2-position. This arrangement creates electronic effects that influence the compound's reactivity, making it particularly useful for Suzuki coupling reactions and other cross-coupling methodologies that are fundamental in modern drug discovery.

Recent trends in drug development have shown increased interest in fluorinated compounds, as the introduction of fluorine atoms can significantly alter a molecule's biological activity, metabolic stability, and membrane permeability. The presence of both bromine and fluorine in 3-Bromo-5-fluoro-2-methoxybenzoic acid makes it an attractive precursor for developing new therapeutic agents, particularly in areas such as kinase inhibitors and antibacterial compounds.

From a synthetic chemistry perspective, the carboxylic acid functionality in 3-Bromo-5-fluoro-2-methoxybenzoic acid allows for various transformations, including esterification, amide formation, or reduction to benzyl alcohols. These transformations are frequently searched topics in chemical databases and research forums, reflecting the compound's importance in methodological development.

The growing demand for fluorinated pharmaceutical intermediates has positioned 3-Bromo-5-fluoro-2-methoxybenzoic acid as a compound of significant commercial interest. Market analyses indicate that the global fluorochemicals market is expected to grow steadily, driven by applications in life sciences and advanced materials. This compound's unique combination of substituents makes it particularly valuable for creating proprietary compounds with potential patent applications.

In material science applications, derivatives of 3-Bromo-5-fluoro-2-methoxybenzoic acid have shown promise in the development of liquid crystals and organic semiconductors. The electron-withdrawing effects of the bromine and fluorine atoms, combined with the electron-donating methoxy group, create interesting electronic properties that researchers are exploring for optoelectronic devices.

Quality control of 3-Bromo-5-fluoro-2-methoxybenzoic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, a topic frequently discussed in quality assurance forums and scientific literature.

The storage and handling of 3-Bromo-5-fluoro-2-methoxybenzoic acid require standard laboratory precautions for organic acids. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed, including the use of personal protective equipment and adequate ventilation, as emphasized in recent laboratory safety guidelines.

As research continues into structure-activity relationships in medicinal chemistry, the role of compounds like 3-Bromo-5-fluoro-2-methoxybenzoic acid becomes increasingly important. Its ability to serve as a versatile intermediate for creating diverse molecular architectures makes it a valuable tool in the chemist's repertoire, particularly for addressing current challenges in drug discovery and materials innovation.

The synthesis of 3-Bromo-5-fluoro-2-methoxybenzoic acid typically involves multi-step procedures starting from commercially available precursors. Recent improvements in green chemistry approaches have focused on optimizing these synthetic routes to reduce environmental impact while maintaining high yields, a topic of growing importance in industrial chemistry circles.

Looking ahead, the applications of 3-Bromo-5-fluoro-2-methoxybenzoic acid are likely to expand as new methodologies emerge in organic synthesis. Its unique combination of substituents offers numerous possibilities for creating novel compounds with tailored properties, ensuring its continued relevance in both academic research and industrial applications across multiple scientific disciplines.